molecular formula C16H14OS B8379585 Benzo[b]thiophen-7-yl-p-tolylmethanol

Benzo[b]thiophen-7-yl-p-tolylmethanol

Cat. No.: B8379585
M. Wt: 254.3 g/mol
InChI Key: FMOAXTYMMBCVAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzo[b]thiophen-7-yl-p-tolylmethanol is a useful research compound. Its molecular formula is C16H14OS and its molecular weight is 254.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H14OS

Molecular Weight

254.3 g/mol

IUPAC Name

1-benzothiophen-7-yl-(4-methylphenyl)methanol

InChI

InChI=1S/C16H14OS/c1-11-5-7-12(8-6-11)15(17)14-4-2-3-13-9-10-18-16(13)14/h2-10,15,17H,1H3

InChI Key

FMOAXTYMMBCVAI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C(C2=CC=CC3=C2SC=C3)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A Grignard reagent was prepared using 7-bromobenzo-[b]thiophene (1.0 g), magnesium (0.13 g), a catalytic amount of iodine and tetrahydrofuran (3 mL) according to the general method. To the Grignard reagent solution was added a solution of 4-methylbenzaldehyde (0.62 g) in tetrahydrofuran (5 mL) at 0° C. under an argon atmosphere. The reaction mixture was stirred at room temperature overnight and a saturated ammonium chloride aqueous solution was added to the mixture. The mixture was extracted with diethyl ether, and the organic layer washed with brine and dried over anhydrous magnesium sulfate. The solvent was removed under reduced pressure, and the residue was purified by column chromatography on aminopropylated silica gel (eluent: tetrahydrofuran). Further purification by column chromatography on silica gel (eluent; n-hexane/ethyl acetate=6/1) gave the title compound (0.68 g) as yellow oil.
Quantity
1 g
Type
reactant
Reaction Step One
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0.13 g
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reactant
Reaction Step Two
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0 (± 1) mol
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reactant
Reaction Step Three
[Compound]
Name
Grignard reagent
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0 (± 1) mol
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reactant
Reaction Step Four
Quantity
0.62 g
Type
reactant
Reaction Step Four
Quantity
5 mL
Type
solvent
Reaction Step Four
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0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
3 mL
Type
solvent
Reaction Step Six

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